4-Fluorobenzenesulfonyl chloride

• IUPAC Name: 4-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H4ClFO2S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4H
• InChI Key: BFXHJFKKRGVUMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)Cl
• Molecular Formula: C6H4ClFO2S
• DSSTOX Substance ID: DTXSID3059846
• Molecular Weight: 194.61 g/mol
• Physical Description: Melting point = 30 deg C; [ChemIDplus] White solid; mp = 35-38 deg C; [Alfa Aesar MSDS]
• CAS RN: 349-88-2

Description

4-Fluorobenzenesulfonyl chloride is a chemical compound with the molecular formula C6H4ClFO2S and a molecular weight of 194.60. It is also known by other names such as 4-fluorobenzene-1-sulfonyl chloride, p-fluorobenzenesulfonyl chloride, and 4-fluorobenzenesulphonyl chloride. It is found to be an excellent activating agent for the covalent attachment of biological substances to a variety of solid supports e.g. Sepharose beads.

Synthesis Analysis

The synthesis of 4-Fluorobenzenesulfonyl chloride involves a multi-step reaction. The first step involves bis (tricyclohexylphosphine)nickel (II) dichloride and 2-picoline borane complex in 1-methyl-pyrrolidin-2-one at 60 °C for 18 hours. The second step involves 1-methyl-pyrrolidin-2-one and water at 4 °C. The final step involves N-chloro-succinimide and hydrogen chloride in acetonitrile and water for 15 hours.

Molecular Structure Analysis

The molecular structure of 4-Fluorobenzenesulfonyl chloride is represented by the SMILES string FC1=CC=C (C=C1)S (Cl) (=O)=O.

Chemical Reactions Analysis

4-Fluorobenzenesulfonyl chloride is found to be an excellent activating agent for the covalent attachment of biological substances to a variety of solid supports. It is also used as a reagent for the studies of proteins by fluorine NMR.

Physical And Chemical Properties Analysis

4-Fluorobenzenesulfonyl chloride is a low melting solid. It has a boiling point of 108 - 110 °C at 1mmHg. The appearance of 4-Fluorobenzenesulfonyl chloride varies from white to cream to pale brown or pale yellow.

Scientific Research Applications

Bioconjugation and Solid Support Activation

4-Fluorobenzenesulfonyl chloride, due to the strong electron-withdrawing property of its fluoride atom, is an excellent activating agent for the covalent attachment of biological molecules to various solid supports. .

a. Synthesis of Piperidine Derivatives: .

b. Other Pharmaceutical Intermediates: Researchers use this compound to create diverse intermediates for drug development. Its reactivity allows for the introduction of sulfonyl groups into various molecules, leading to novel structures with potential pharmacological activity.

Fluorination Reagents and Building Blocks

As part of the toolbox for fluorination chemistry, 4-fluorobenzenesulfonyl chloride contributes to the synthesis of fluorinated compounds. .

Other Applications

While less common, this compound may find use in other areas such as materials science, where its unique reactivity could lead to novel functional materials.

Safety and Hazards

4-Fluorobenzenesulfonyl chloride is classified as a skin corrosive and eye irritant. It causes severe skin burns and eye damage. It may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye/face protection.

Mechanism of Action

Target of Action

4-Fluorobenzenesulfonyl chloride (4-FBSC) is primarily used as an activating agent for the covalent attachment of biological substances to a variety of solid supports . The primary targets of 4-FBSC are the hydroxyl and amine groups present in these biological substances .

Mode of Action

The mode of action of 4-FBSC involves the formation of a covalent bond with its targets. The strong electron-withdrawing property of the fluoride atom in 4-FBSC makes it an excellent activating agent . This allows for the formation of a strong covalent bond with the hydroxyl or amine groups in the biological substances, thereby attaching them to the solid supports .

Result of Action

The primary result of 4-FBSC’s action is the attachment of biological substances to solid supports . This can facilitate various experimental procedures, such as the study of proteins by fluorine NMR .

Action Environment

The action of 4-FBSC is sensitive to the environment. It is sensitive to moisture and stable at room temperature . High temperatures can cause it to decompose, producing toxic gases such as hydrogen chloride and hydrogen fluoride . It is also corrosive to metals, and can release flammable hydrogen gas upon contact . Therefore, the efficacy and stability of 4-FBSC can be significantly influenced by environmental factors such as temperature, humidity, and the presence of metals .

Synthesis routes and methods

Procedure details

The potassium salt of fluorobenzene-2,4-disulfonic acid can be obtained in accordance with the following working procedure: 93.3 ml (1 mol) of fluorobenzene were added dropwise to 200 ml of chlorosulfonic acid over one hour. When the evolution of hydrogen chloride had ceased, the reaction mixture was stirred at room temperature for 2 hours and then poured onto 300 g of ice. It was extracted with chloroform, and the organic phase was washed with 50 ml of water and saturated sodium hydrogen carbonate solution. Distillation of the organic phase in vacuo gave 175 g (90% of theory) of p-FC6H4SO2Cl (boiling point: 86 to 88° C. at 0.1 mbar; melting point: 35 to 38° C.).

Q & A

Q1: What makes 4-fluorobenzenesulfonyl chloride (fosyl chloride) useful in attaching biomolecules to solid supports?

A1: 4-Fluorobenzenesulfonyl chloride is an excellent activating agent for attaching biomolecules like enzymes and antibodies to solid supports due to the strong electron-withdrawing nature of its fluorine atom []. This property enables it to react rapidly with hydroxyl groups, forming 4-fluorobenzenesulfonate leaving groups which facilitate the covalent attachment of biomolecules [].

Q2: Can you provide an example of how 4-fluorobenzenesulfonyl chloride has been used in materials science?

A2: Researchers have employed 4-fluorobenzenesulfonyl chloride as an orthogonal initiator in the synthesis of well-defined polystyrene-b-aromatic polyether block copolymers []. This involved using 4-fluorobenzenesulfonyl chloride to initiate atom transfer radical polymerization (ATRP) followed by chain-growth condensation polymerization (CGCP) to create the desired block copolymer structure [].

Q3: How does the presence of the sulfonylonio group in derivatives of 4-fluorobenzenesulfonyl chloride influence their reactivity?

A3: The sulfonylonio group, when introduced into derivatives of 4-fluorobenzenesulfonyl chloride, exerts a significant electrostatic effect that enhances their reactivity in S_NAr reactions []. This activation allows these reactions to proceed efficiently under milder conditions [].

Q4: Has 4-fluorobenzenesulfonyl chloride been used in the development of any potentially therapeutic agents?

A4: Yes, research has explored the synthesis of benzenesulfonamide-1,2,3-triazole hybrids starting from 4-fluorobenzenesulfonyl chloride [, ]. One such hybrid (compound 7c) exhibited potent antiproliferative activity against ovarian cancer cells (OVCAR-8) in both in vitro and in vivo studies [, ]. These findings suggest that 4-fluorobenzenesulfonyl chloride could be a valuable building block in the development of novel antitumor agents.

Q5: Are there any known challenges or limitations associated with using 4-fluorobenzenesulfonyl chloride in materials synthesis?

A5: One challenge observed when using 4-fluorobenzenesulfonyl chloride-derived macroinitiators in block copolymer synthesis is the potential for transetherification reactions []. This side reaction can lead to the formation of undesired macrocycles, impacting the yield and purity of the targeted block copolymers [].

Q6: Beyond its use in attaching biomolecules and polymer synthesis, are there other applications of 4-fluorobenzenesulfonyl chloride?

A6: 4-Fluorobenzenesulfonyl chloride has been employed in the synthesis of reactive, hydrophilic polymers containing nitrofluorobenzenesulfonyl groups []. These polymers demonstrated the ability to bind proteins, highlighting their potential in applications like enzyme immobilization and affinity chromatography [].